2-[(2-Methylpropan-2-yl)oxycarbonylamino]spiro[3.4]octane-2-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.4]octane-2-carboxylic acid
• InChI: InChI=1S/C14H23NO4/c1-12(2,3)19-11(18)15-14(10(16)17)8-13(9-14)6-4-5-7-13/h4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: MMOQBNCKBHBLPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC2(C1)CCCC2)C(=O)O
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol
• CAS RN: 2411299-59-5

Description

Synthesis Analysis

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. This review analyses the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 425.7±30.0 °C and a predicted density of 1.145±0.06 g/cm3. It is stored at -20°C and has a predicted pKa of 3.40±0.10.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound is used in the synthesis of spiro compounds, particularly in the cycloaddition reactions of Schiff bases with ketenes, leading to the formation of compounds like β-lactam and 1,3-dioxolan-4-one (Tsuno, Kondo, & Sugiyama, 2006).
• It is also involved in the synthesis of spiro[cyclopropane-1,3'-oxindole]-2-carboxylic acid and its derivatives, demonstrating the application in creating complex molecular structures (Yong, Ung, Pyne, Skelton, & White, 2007).

Mechanistic Studies in Biochemistry

• The compound has been used to investigate the mechanisms of hydrocarbon hydroxylation by mammalian and bacterial cytochrome P450 enzymes, providing insights into radical intermediates and reaction mechanisms (Auclair, Hu, Little, Ortiz de Montellano, & Groves, 2002).

Organic Chemistry and Synthesis

• In organic chemistry, it serves as a building block for various reactions, such as the (2+1) cycloaddition for rapid synthesis of spiro[2,5]octane ring systems, highlighting its versatility in constructing complex cyclic structures (Han & Ong, 2005).
• The compound is also utilized in novel synthetic approaches to create derivatives like Naphtho[1,2-b]furan and 4′-Oxo-Substituted Spiro[cyclopropane-1,1′(4′H)-naphthalene], showcasing its role in the synthesis of heterocyclic compounds (Arrault, Mérour, Leger, Jarry, & Guillaumet, 2001).

Future Directions

This compound is used in the preparation of modified macromolecular scaffolds for drug delivery using PAMAM dendrimers. It represents a promising area of research in the field of drug discovery and organic synthesis.